1-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)-N-(4-(trifluoromethoxy)phenyl)piperidine-4-carboxamide

• IUPAC Name: 1-[2-(2,4-dimethylanilino)-2-oxoethyl]-N-[4-(trifluoromethoxy)phenyl]piperidine-4-carboxamide
• InChI: InChI=1S/C23H26F3N3O3/c1-15-3-8-20(16(2)13-15)28-21(30)14-29-11-9-17(10-12-29)22(31)27-18-4-6-19(7-5-18)32-23(24,25)26/h3-8,13,17H,9-12,14H2,1-2H3,(H,27,31)(H,28,30)
• InChI Key: QRTGTEBSNDQYBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2CCC(CC2)C(=O)NC3=CC=C(C=C3)OC(F)(F)F)C
• Molecular Formula: C23H26F3N3O3
• Molecular Weight: 449.5 g/mol

Description

1-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)-N-(4-(trifluoromethoxy)phenyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C23H26F3N3O3 and its molecular weight is 449.474. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

Compounds similar to the specified chemical are often explored for their therapeutic potential, particularly as inhibitors or modulators of biological targets. For example, research on carboxamide and piperidine derivatives has led to the discovery of inhibitors for enzymes like soluble epoxide hydrolase, which play significant roles in various disease models (Thalji et al., 2013). Such studies are crucial for the development of new drugs with potential applications in treating diseases like cancer, as indicated by the synthesis and evaluation of functionalized amino acid derivatives showing cytotoxicity against human cancer cell lines (Kumar et al., 2009).

Polymer Science

In polymer science, the synthesis and properties of polymers based on specific functional groups or backbones, such as ether-carboxylic acids or amines, illustrate the versatility of carboxamide and piperidine derivatives. These polymers exhibit properties like high thermal stability and solubility in polar solvents, making them suitable for various industrial applications (Hsiao et al., 2000).

Organic Synthesis

Research in organic synthesis often focuses on developing new methodologies for constructing complex molecules. Carboxamide and piperidine derivatives serve as key intermediates or targets in synthetic routes, leading to a wide array of compounds with potential biological or material applications. Studies have detailed the efficient synthesis of novel structures, demonstrating the critical role these derivatives play in advancing synthetic chemistry (Vijayakumar et al., 2014).